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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the expression profile of the clathrin

heavy chain isoform CHC22 (encoded by the CLTCL1 gene) across various human tissues.

CHC22 is a specialized isoform of clathrin that plays a critical role in intracellular trafficking,

particularly in the regulation of glucose metabolism. Understanding its tissue distribution is

paramount for elucidating its physiological functions and its potential as a therapeutic target.

Quantitative Expression of CHC22 (CLTCL1) Across
Human Tissues
The expression of CHC22 is markedly tissue-specific, with the highest levels observed in

striated muscle and adipose tissue. This distribution aligns with its primary role in facilitating the

insulin-responsive trafficking of the glucose transporter GLUT4.[1][2][3][4][5] The following

tables summarize the quantitative expression data for the CLTCL1 gene at both the transcript

and protein levels.

Table 1: CLTCL1 Gene Expression in Human Tissues
This table presents consensus transcript expression levels from the Human Protein Atlas,

integrating data from several major projects including GTEx, CAGE, and FANTOM5. The

values are reported in transcripts per million (TPM).
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Tissue Expression Level (TPM)

Skeletal Muscle 25.9

Heart Muscle 14.8

Adipose Tissue 7.6

Testis 6.8

Esophagus 4.3

Urinary Bladder 3.5

Skin 3.1

Stomach 2.9

Duodenum 2.8

Colon 2.5

Small Intestine 2.4

Lung 2.2

Kidney 1.9

Spleen 1.8

Gallbladder 1.7

Appendix 1.6

Lymph Node 1.4

Thyroid Gland 1.3

Adrenal Gland 1.2

Pancreas 1.1

Liver 0.5

Brain 0.3

Bone Marrow 0.2
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Data sourced from the Human Protein Atlas.

Table 2: Relative CHC22 Protein Expression in Various
Cell Lines
This table provides a comparative view of CHC22 protein levels relative to the ubiquitously

expressed CHC17 isoform in different human cell lines. This data highlights the significant

variation in the CHC22:CHC17 ratio, which can influence cellular trafficking pathways.

Cell Line Tissue of Origin
CHC22:CHC17
Ratio

Reference

LHCNM2
Skeletal Muscle

(Myoblast)
~1:8 [6]

HeLa Cervical Cancer ~1:12 [6]

HepG2
Liver (Hepatocellular

Carcinoma)
Lowest Expression [6]

NKL Natural Killer Cell Line Lowest Expression [6]

Note: Even in cells with the highest endogenous expression, CHC17 is significantly more

abundant than CHC22.[6]

Signaling and Trafficking Pathways Involving
CHC22
CHC22 is a key component of a specialized trafficking pathway that is crucial for glucose

homeostasis. In muscle and fat cells, CHC22 facilitates the formation of the GLUT4 storage

compartment (GSC), an intracellular reservoir of GLUT4 vesicles.[1][3][5][7][8] Upon insulin

stimulation, these vesicles are mobilized to the plasma membrane to take up glucose from the

bloodstream.

The CHC22-mediated pathway originates from the ER-to-Golgi intermediate compartment

(ERGIC), representing a bypass of the conventional Golgi apparatus route.[7][9][10][11][12]
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The recruitment of CHC22 to the ERGIC is a critical step, requiring a dual-interaction

mechanism involving the ERGIC tether p115 and Sorting Nexin 5 (SNX5).[7]

Caption: CHC22-mediated GLUT4 trafficking pathway from the ERGIC to the GSC.

Experimental Protocols
The study of CHC22 expression and function relies on a variety of molecular and cellular

biology techniques. Below are detailed methodologies for key experiments.

Immunohistochemistry (IHC) for CHC22 Detection in
Paraffin-Embedded Tissues
This protocol outlines the steps for visualizing CHC22 protein expression and localization within

the cellular context of tissue samples.

Deparaffinization and Rehydration:

Immerse slides in xylene twice for 5 minutes each.

Transfer slides through a graded series of ethanol (100% twice, 95%, 70%, 50%) for 3

minutes each.

Rinse with PBS twice for 5 minutes each.[13]

Antigen Retrieval:

Perform heat-induced epitope retrieval (HIER) by incubating slides in 10 mM citrate buffer

(pH 6.0) at 95-100°C for 10-20 minutes.[13]

Allow slides to cool to room temperature.

Blocking:

Block endogenous peroxidase activity by incubating sections in 3% H₂O₂ for 10 minutes.

[13]

Wash with PBS.
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Incubate with a blocking buffer (e.g., 5% normal serum in PBS with 0.1% Triton X-100) for

1 hour to prevent non-specific antibody binding.

Primary Antibody Incubation:

Dilute the primary anti-CHC22 antibody (e.g., polyclonal anti-CHC22) to its optimal

concentration in antibody dilution buffer.

Apply the diluted antibody to the sections and incubate overnight at 4°C in a humidified

chamber.[13]

Secondary Antibody and Detection:

Wash slides with PBS three times for 5 minutes each.

Apply a biotinylated secondary antibody and incubate for 30 minutes at room temperature.

[13]

Wash with PBS.

Apply streptavidin-HRP conjugate and incubate for 30 minutes.[13]

Wash with PBS.

Develop the signal using a DAB substrate kit until the desired color intensity is reached.

[13]

Counterstaining and Mounting:

Counterstain with hematoxylin for 1-2 minutes.[13]

Rinse with running tap water.

Dehydrate through a graded ethanol series and clear in xylene.[13]

Mount with a permanent mounting medium.

Caption: Workflow for Immunohistochemical (IHC) staining of CHC22.
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Quantitative Real-Time PCR (qRT-PCR) for CLTCL1
mRNA Expression
This protocol allows for the sensitive quantification of CLTCL1 mRNA levels in different tissues

or cell types.

RNA Isolation:

Extract total RNA from tissue samples or cells using a suitable method (e.g., Trizol reagent

or column-based kits).

Assess RNA quality and quantity using spectrophotometry (A260/A280 ratio) and gel

electrophoresis.[14]

cDNA Synthesis:

Synthesize first-strand cDNA from 1-2 µg of total RNA using a reverse transcription kit with

random hexamers or oligo(dT) primers.[15][16]

The reaction typically involves incubation at 42-50°C for 50-60 minutes, followed by

enzyme inactivation at 70°C.[15]

qRT-PCR Reaction Setup:

Prepare the reaction mix on ice, containing:

SYBR Green Master Mix

Forward and Reverse primers for CLTCL1 (final concentration 200-500 nM)

Diluted cDNA template

Nuclease-free water

Include no-template controls (NTC) to check for contamination and a reference gene (e.g.,

GAPDH, ACTB) for normalization.[15]

Thermal Cycling:
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A typical thermal cycling program includes:

Initial denaturation (e.g., 95°C for 10 minutes)

40 cycles of:

Denaturation (95°C for 15 seconds)

Annealing/Extension (60°C for 1 minute)

Melt curve analysis to verify product specificity.[15][17]

Data Analysis:

Determine the cycle threshold (Ct) for CLTCL1 and the reference gene in each sample.

Calculate the relative expression of CLTCL1 using the ΔΔCt method.

This comprehensive guide provides a foundation for researchers to investigate the role of

CHC22 in health and disease. The distinct expression pattern and specialized function of

CHC22 make it a compelling subject for further study, particularly in the context of metabolic

disorders like type 2 diabetes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. A Role for the CHC22 Clathrin Heavy Chain Isoform in Human Glucose Metabolism - PMC
[pmc.ncbi.nlm.nih.gov]

2. Genetic diversity of CHC22 clathrin impacts its function in glucose metabolism | eLife
[elifesciences.org]

3. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]

4. biorxiv.org [biorxiv.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://schnablelab.plantgenomics.iastate.edu/docs/resources/protocols/pdf/realtime_RT-PCR.2007.04.01.pdf
https://www.origene.com/catalog/gene-expression/qpcr-primer-pairs/hp227439-tcl1b-human-qpcr-primer-pair-nm-199206
https://www.benchchem.com/product/b1177498?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC2975026/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2975026/
https://elifesciences.org/articles/41517
https://elifesciences.org/articles/41517
https://utsouthwestern.elsevierpure.com/en/publications/a-role-for-the-chc22-clathrin-heavy-chain-isoform-in-human-glucos/
https://www.biorxiv.org/content/10.1101/307264v2.full-text
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. A role for the CHC22 clathrin heavy-chain isoform in human glucose metabolism -
PubMed [pubmed.ncbi.nlm.nih.gov]

6. The clathrin heavy chain isoform CHC22 functions in a novel endosomal sorting step -
PMC [pmc.ncbi.nlm.nih.gov]

7. embopress.org [embopress.org]

8. The CHC22 Clathrin-GLUT4 Transport Pathway Contributes to Skeletal Muscle
Regeneration | PLOS One [journals.plos.org]

9. CHC22 clathrin mediates traffic from early secretory compartments for human GLUT4
pathway biogenesis - PMC [pmc.ncbi.nlm.nih.gov]

10. CHC22 clathrin mediates traffic fr ... | Article | H1 Connect [archive.connect.h1.co]

11. discovery.ucl.ac.uk [discovery.ucl.ac.uk]

12. rupress.org [rupress.org]

13. 8vr.d73.myftpupload.com [8vr.d73.myftpupload.com]

14. Eleven Golden Rules of Quantitative RT-PCR - PMC [pmc.ncbi.nlm.nih.gov]

15. schnablelab.plantgenomics.iastate.edu [schnablelab.plantgenomics.iastate.edu]

16. Protocol for qRT-PCR analysis from formalin fixed paraffin embedded tissue sections
from diffuse large b-cell lymphoma: Validation of the six-gene predictor score - PMC
[pmc.ncbi.nlm.nih.gov]

17. origene.com [origene.com]

To cite this document: BenchChem. [The Tissue-Specific Expression Profile of CHC22
Clathrin: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1177498#expression-profile-of-chc22-in-different-
tissues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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